Cas no 87846-99-9 (5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester)
87846-99-9 structure
Product Name:5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester
CAS No:87846-99-9
MF:C12H21N5O2
MW:267.327441930771
CID:651637
PubChem ID:13264426
Update Time:2025-04-19
5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester
- methyl 2,4,6-tris(dimethylamino)pyrimidine-5-carboxylate
- 87846-99-9
- DTXSID50532982
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- Inchi: 1S/C12H21N5O2/c1-15(2)9-8(11(18)19-7)10(16(3)4)14-12(13-9)17(5)6/h1-7H3
- InChI Key: GDIAIJUXYRKTPN-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(N=C(N=C1N(C)C)N(C)C)N(C)C)=O
Computed Properties
- Exact Mass: 267.16952493g/mol
- Monoisotopic Mass: 267.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.8Ų
5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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